BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Nitropropene: A Comprehensive Technical
Guide to Health and Safety

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Nitropropene

Cat. No.: B1615415

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1-Nitropropene (CAS No: 3156-70-5) is a nitroalkene of growing interest in
organic synthesis. Its reactivity makes it a valuable intermediate, but also necessitates a
thorough understanding of its health and safety profile. This guide provides an in-depth
overview of the known health and safety information for 1-nitropropene, including its physical
and chemical properties, toxicological data, handling and storage procedures, and emergency
protocols. Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for 1-
nitropropene, this guide also draws upon data from structurally related compounds where
appropriate, clearly indicating when such extrapolations are made.

Physical and Chemical Properties

Limited experimental data is available for the physical and chemical properties of 1-
nitropropene. The following table summarizes the available information.

Property Value Source

Molecular Formula CsHsNO: --INVALID-LINK--
Molecular Weight 87.08 g/mol --INVALID-LINK--
Density 1.0654 g/cm3 @ 20 °C --INVALID-LINK--
Boiling Point 54 °C @ 28 Torr --INVALID-LINK--
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Toxicological Information

The toxicological profile of 1-nitropropene is not as extensively studied as some related
compounds. However, available data and classifications indicate that it should be handled with
significant caution.

Toxicity Data Value Species Route Source

500 mg/ms3/ 10 ]
LCLo ) Mouse Inhalation --INVALID-LINK--
min

GHS Hazard Classification:[1][2][3]

Based on aggregated data from multiple sources, 1-nitropropene is classified with the
following hazards:

Flammable liquid and vapor (H226)

e Toxic if swallowed (H301)

o Harmful in contact with skin (H312)

o Causes skin irritation (H315)

e May cause an allergic skin reaction (H317)

o Causes serious eye irritation (H319)

o Harmful if inhaled (H332)

o May cause allergy or asthma symptoms or breathing difficulties if inhaled (H334)
o May cause respiratory irritation (H335)

The "Danger" signal word is associated with its acute toxicity if swallowed and its potential to
cause respiratory sensitization.[1] A "Warning" signal word is associated with its flammability,
other acute toxicities, and irritation properties.[3]
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Experimental Protocols

A common method for the synthesis of nitroalkenes is the Henry reaction (also known as the
nitroaldol reaction), followed by dehydration.[4] For 1-nitropropene, a potential synthetic route
is the dehydration of 1-nitro-2-propanol.

lllustrative Protocol for the Dehydration of 1-Nitro-2-propanol:

This is a general procedure based on known chemical transformations and may require
optimization.

Materials:

1-nitro-2-propanol

Methanesulfonyl chloride

Triethylamine

Anhydrous solvent (e.g., dichloromethane)

Ice bath

Standard laboratory glassware for inert atmosphere reactions
Procedure:

¢ In a well-ventilated fume hood, dissolve 1-nitro-2-propanol in an appropriate anhydrous
solvent under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution in an ice bath.

o Slowly add triethylamine to the solution, followed by the dropwise addition of
methanesulfonyl chloride.

o Monitor the reaction progress using a suitable technique, such as Thin Layer
Chromatography (TLC).
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Upon completion, quench the reaction by the slow addition of water or a saturated aqueous
solution of a mild acid.

Extract the product with an organic solvent.
Wash the organic layer sequentially with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium
sulfate).

Remove the solvent under reduced pressure to yield the crude 1-nitropropene.

The crude product may be purified by vacuum distillation or column chromatography.

Click to download full resolution via product page

Health and Safety Information
First Aid Measures

 |If Swallowed: Get emergency medical help immediately. Rinse mouth.[5]

If on Skin: Wash with plenty of water. If skin irritation or rash occurs, get medical help. Take
off contaminated clothing and wash it before reuse.[5]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. If experiencing
respiratory symptoms, get emergency medical help immediately.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]

Fire Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.
[2] Combustion may produce toxic gases, including nitrogen oxides.
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o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]

Handling and Storage

o Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and
eye/face protection. Avoid breathing dust, fume, gas, mist, vapors, or spray. Use non-
sparking tools and take action to prevent static discharges. Do not eat, drink, or smoke when
using this product. Wash hands thoroughly after handling.[5][6]

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store
locked up. Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[7]
o Skin Protection: Wear protective gloves (e.g., nitrile or neoprene) and a lab coat.[7]

o Respiratory Protection: In case of inadequate ventilation, wear respiratory protection. A
NIOSH-approved respirator with appropriate cartridges should be used if exposure limits are
exceeded or irritation is experienced.[5]

Click to download full resolution via product page

Stability and Reactivity

e Reactivity: Information not available. As a nitroalkene, it may be susceptible to
polymerization and may react with strong oxidizing and reducing agents, as well as strong
acids and bases.

o Chemical Stability: Information not available. Likely stable under recommended storage
conditions.

e Hazardous Decomposition Products: Upon decomposition, it may emit toxic fumes of
nitrogen oxides.
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Disposal Considerations

Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations.[5] Do not dispose of with household garbage or allow the
product to reach the sewage system.

Ecological Information

Detailed ecological information for 1-nitropropene is not readily available. As with many
organic solvents and reagents, it should be prevented from entering drains and waterways.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). It is essential to consult all available safety
information and to conduct a thorough risk assessment before handling 1-nitropropene. All
laboratory work should be conducted by trained professionals in a controlled environment with
appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1615415#1-nitropropene-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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